Cas no 2229346-83-0 (tert-butyl N-2-(1-amino-2,2-difluoroethyl)-5-chlorophenylcarbamate)

• Product Name: tert-butyl N-2-(1-amino-2,2-difluoroethyl)-5-chlorophenylcarbamate
• CAS No: 2229346-83-0
• MF: C₁₃H₁₇ClF₂N₂O₂
• MW: 306.736089468002
• CID: 5766999
• PubChem ID: 165827310
• Update Time: 2025-10-30

tert-butyl N-2-(1-amino-2,2-difluoroethyl)-5-chlorophenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[2-(1-amino-2,2-difluoroethyl)-5-chlorophenyl]carbamate
• EN300-1889326
• 2229346-83-0
• tert-butyl N-2-(1-amino-2,2-difluoroethyl)-5-chlorophenylcarbamate

• Inchi： 1S/C13H17ClF2N2O2/c1-13(2,3)20-12(19)18-9-6-7(14)4-5-8(9)10(17)11(15)16/h4-6,10-11H,17H2,1-3H3,(H,18,19)
• InChI Key： DIVCEKCNDKSOKE-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)NC(=O)OC(C)(C)C)C(C(F)F)N

Computed Properties

• Exact Mass: 306.0946618g/mol
• Monoisotopic Mass: 306.0946618g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-2-(1-amino-2,2-difluoroethyl)-5-chlorophenylcarbamate

Research Brief on tert-butyl N-2-(1-amino-2,2-difluoroethyl)-5-chlorophenylcarbamate (CAS: 2229346-83-0)

The compound tert-butyl N-2-(1-amino-2,2-difluoroethyl)-5-chlorophenylcarbamate (CAS: 2229346-83-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique difluoroethyl and chlorophenyl moieties, serves as a critical intermediate in the synthesis of novel therapeutic agents. Recent studies have explored its potential applications in drug discovery, particularly in the development of protease inhibitors and targeted cancer therapies.

One of the key research focuses has been on the compound's role as a building block for small-molecule inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of irreversible covalent inhibitors targeting cysteine proteases. The presence of the 1-amino-2,2-difluoroethyl group enhances the electrophilicity of adjacent carbonyl groups, facilitating covalent bond formation with active-site residues. This property has been leveraged to develop potent inhibitors with improved selectivity profiles.

Structural-activity relationship (SAR) studies have revealed that the tert-butyl carbamate group provides optimal steric protection for the amine functionality during synthetic transformations, while the 5-chlorophenyl ring contributes to enhanced binding affinity through hydrophobic interactions. Computational modeling studies, combined with X-ray crystallography data, have provided valuable insights into the molecular interactions of derivatives containing this scaffold with various biological targets.

Recent synthetic methodology developments have focused on optimizing the preparation of this compound. A 2024 publication in Organic Process Research & Development described a scalable, high-yield route employing continuous flow chemistry, which significantly improved the efficiency of the difluoroethylation step. This advancement addresses previous challenges in controlling the stereochemistry at the difluoroethyl center, a critical factor for biological activity.

In the context of drug metabolism, pharmacokinetic studies of derivatives incorporating this scaffold have shown promising results. The difluoroethyl moiety appears to confer metabolic stability while maintaining desirable physicochemical properties. However, researchers have noted the need for careful optimization of the chlorophenyl substitution pattern to balance potency and potential toxicity concerns.

Emerging applications in radiopharmaceutical development have also been reported, where the fluorine atoms present opportunities for ¹⁸F labeling. This has opened new avenues for positron emission tomography (PET) tracer development, particularly for imaging protease activity in vivo. Early preclinical results suggest these probes may enable non-invasive monitoring of therapeutic response in cancer and inflammatory diseases.

As research progresses, the compound continues to demonstrate versatility across multiple therapeutic areas. Current investigations are exploring its incorporation into bifunctional molecules for targeted protein degradation (PROTACs) and as a key component in the development of next-generation covalent inhibitors. The unique combination of synthetic accessibility and biological relevance positions tert-butyl N-2-(1-amino-2,2-difluoroethyl)-5-chlorophenylcarbamate as a valuable scaffold in modern drug discovery efforts.